2-Chloro-5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]benzaldehyde

• CAS No.: 161949-80-0
• Molecular Formula: C13H6Cl2F3NO
• Molecular Weight: 320.09 g/mol
• IUPAC Name: 2-chloro-5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]benzaldehyde
• InChI: InChI=1S/C13H6Cl2F3NO/c14-10-2-1-7(3-8(10)6-20)12-11(15)4-9(5-19-12)13(16,17)18/h1-6H
• InChI Key: ZQIDNUSXILJDHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=N2)C(F)(F)F)Cl)C=O)Cl

Description

2-Chloro-5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]benzaldehyde is a useful research compound. Its molecular formula is C13H6Cl2F3NO and its molecular weight is 320.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.99 g (15.1 mmol) of 3-chloro-2-(4-chloro-3-dibromomethylphenyl)-5-trifluoromethylpyridine in 100 ml of 96% strength sulfuric acid were stirred at 100° C. for one hour during which a vigorous stream of nitrogen was passed through the reaction mixture. The mixture was cooled and then poured into ice-water. The solid product was separated off, washed with water and dried under reduced pressure. Yield: 4.2 g (87%) of colorless crystals of melting point 94° C.